Cas no 6657-32-5 (Disperse Orange A)

• Product Name: Disperse Orange A
• CAS No: 6657-32-5
• MF: C₁₇H₁₇N₅O₃
• MW: 339.348582983017
• CID: 46941
• PubChem ID: 81173
• Update Time: 2025-04-18

Disperse Orange A Chemical and Physical Properties

Names and Identifiers

• Disperse Orange A
• 3-[(2-Hydroxyethyl)[4-[(4-nitrophenyl)azo]phenyl]amino]propiononitrile
• DISPERSE ORANGE A PRESS CAKE
• 3-((2-hydroxyethyl){4-[(4-nitrophenyl)azo]phenyl}amino)propiononitrile
• 3-[(2-hydroxyethyl)[4-[(4-nitrophenyl)azo]phenyl]amino]-propanenitril
• 4-Nitro-4'-(N-cyanoethyl-N-hydroxyethyl-amino)-azobenzol
• 4'-Nitro-4-<N-cyanoaethyl-N-hydroxyaethyl-amino>-azobenzol
• N-(2-Cyanoethyl)-N-(2-hydroxyethyl)-4-(p-nitrophenylazo)aniline
• Propanenitrile,3-((2-hydroxyethyl)(4-((4-nitrophenyl)azo)phenyl)amino)
• W-110172
• 3-[N-(2-hydroxyethyl)-4-[(4-nitrophenyl)diazenyl]anilino]propanenitrile
• 6657-32-5
• Propanenitrile, 3-[(2-hydroxyethyl)[4-[(4-nitrophenyl)azo]phenyl]amino]-
• FT-0738539
• Propanenitrile, 3-((2-hydroxyethyl)(4-((4-nitrophenyl)azo)phenyl)amino)-
• 3-((2-Hydroxyethyl)(4-((4-nitrophenyl)azo)phenyl)amino)propiononitrile
• 3-(2-Hydroxyethyl)4-(4-nitrophenyl)azophenylaminopropiononitrile
• Propanenitrile, 3-((2-hydroxyethyl)(4-(2-(4-nitrophenyl)diazenyl)phenyl)amino)-
• NS00020331
• DTXSID7064445
• EINECS 229-690-3

• Inchi： 1S/C17H17N5O3/c18-10-1-11-21(12-13-23)16-6-2-14(3-7-16)19-20-15-4-8-17(9-5-15)22(24)25/h2-9,23H,1,11-13H2/b20-19+
• InChI Key： OGHAROMWUKGSDP-FMQUCBEESA-N
• SMILES： OCCN(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)[N+](=O)[O-])CCC#N

Computed Properties

• Exact Mass: 339.13300
• Monoisotopic Mass: 339.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 117.80000
• LogP: 4.24578